Cas no 69519-82-0 (Benzene,1,1',1''-[(2-methyl-1-propanyl-3-ylidene)tris(thio)]tris- (9CI))

• Product name: Benzene,1,1',1''-[(2-methyl-1-propanyl-3-ylidene)tris(thio)]tris- (9CI)
• CAS No: 69519-82-0
• MF: C₂₂H₂₂S₃
• MW: 382.605082035065
• CID: 521062
• PubChem ID: 321321

Benzene,1,1',1''-[(2-methyl-1-propanyl-3-ylidene)tris(thio)]tris- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1',1''-[(2-methyl-1-propanyl-3-ylidene)tris(thio)]tris- (9CI)
• [2-methyl-1,3-bis(phenylsulfanyl)propyl]sulfanylbenzene
• AC1L840D
• NSC271586
• NSC-271586
• 69519-82-0
• DTXSID20313523

• Inchi： InChI=1S/C22H22S3/c1-18(17-23-19-11-5-2-6-12-19)22(24-20-13-7-3-8-14-20)25-21-15-9-4-10-16-21/h2-16,18,22H,17H2,1H3
• InChI Key： RKVGNGADVSFFAN-UHFFFAOYSA-N
• SMILES： CC(CSC1=CC=CC=C1)C(SC2=CC=CC=C2)SC3=CC=CC=C3

Computed Properties

• Exact Mass: 382.08856
• Monoisotopic Mass: 382.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 524.5°C at 760 mmHg
• Flash Point: 272.5°C
• Refractive Index: 1.668
• PSA: 0
• LogP: 7.32550